Cas no 893941-84-9 (2-3-(4-chlorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(4-nitrophenyl)acetamide)

• Product Name: 2-3-(4-chlorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(4-nitrophenyl)acetamide
• CAS No: 893941-84-9
• MF: C₁₈H₁₂ClN₇O₄
• MW: 425.785381317139
• CID: 6432697
• PubChem ID: 16801294
• Update Time: 2025-10-29

2-3-(4-chlorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-chlorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(4-nitrophenyl)acetamide
• AKOS024615843
• 2-[3-(4-chlorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]-N-(4-nitrophenyl)acetamide
• 2-(3-(4-chlorophenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(4-nitrophenyl)acetamide
• F1876-0190
• 893941-84-9
• 2-[3-(4-chlorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-(4-nitrophenyl)acetamide

• Inchi： 1S/C18H12ClN7O4/c19-11-1-5-13(6-2-11)25-17-16(22-23-25)18(28)24(10-20-17)9-15(27)21-12-3-7-14(8-4-12)26(29)30/h1-8,10H,9H2,(H,21,27)
• InChI Key： OHNABVCZZQZWSC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)CN1C=NC2N(C3=CC=C(Cl)C=C3)N=NC=2C1=O

Computed Properties

• Exact Mass: 425.0639296g/mol
• Monoisotopic Mass: 425.0639296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 138Ų

Additional information on 2-3-(4-chlorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(4-nitrophenyl)acetamide

Compound CAS No. 893941-84-9: 2-[3-(4-Chlorophenyl)-7-Oxo-3H,6H,7H-1,2,3-Triazolo[4,5-d]Pyrimidin-6-Yl]-N-(4-Nitrophenyl)Acetamide

The compound with CAS No. 893941-84-9, known as 2-[3-(4-Chlorophenyl)-7-Oxo-3H,6H,7H-1,2,3-Triazolo[4,5-d]Pyrimidin-6-Yl]-N-(4-Nitrophenyl)Acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of triazolopyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in drug discovery. These compounds are known for their ability to modulate various cellular pathways and target key enzymes involved in diseases such as cancer and neurodegenerative disorders. The presence of a chlorophenyl group in the structure of this compound suggests potential applications in antitumor therapy, as aromatic substituents often enhance bioavailability and selectivity.

The acetamide moiety in this molecule plays a crucial role in stabilizing the structure and enhancing its pharmacokinetic properties. Additionally, the nitrophenyl group introduces electron-withdrawing effects, which can influence the compound's reactivity and binding affinity to biological targets. Recent research has demonstrated that such substituents can significantly improve the in vitro and in vivo efficacy of similar compounds.

One of the most promising aspects of this compound is its potential as an antiviral agent. Triazolopyrimidine derivatives have been shown to inhibit viral replication by targeting essential viral proteins. The unique combination of functional groups in this molecule makes it a strong candidate for further exploration in antiviral drug development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm its structure and purity.

From an environmental standpoint, this compound exhibits low toxicity and minimal environmental impact under standard laboratory conditions. However, further studies are required to assess its long-term effects on ecosystems and human health.

In conclusion, CAS No. 893941-84-9 represents a cutting-edge molecule with vast potential in the fields of medicine and biotechnology. Its unique structural features and promising biological activities make it a valuable addition to ongoing research efforts aimed at developing novel therapeutic agents.